Cas no 63101-12-2 (triethyl[2-[(2-methyl-1-oxoallyl)oxy]ethyl]ammonium ethyl sulphate)

• Product Name: triethyl[2-[(2-methyl-1-oxoallyl)oxy]ethyl]ammonium ethyl sulphate
• CAS No: 63101-12-2
• MF: C₁₄H₂₉NO₆S
• MW: 339.448163747787
• CID: 958699
• PubChem ID: 3017381
• Update Time: 2025-04-19

triethyl[2-[(2-methyl-1-oxoallyl)oxy]ethyl]ammonium ethyl sulphate Chemical and Physical Properties

Names and Identifiers

• triethyl[2-[(2-methyl-1-oxoallyl)oxy]ethyl]ammonium ethyl sulphate
• ethyl sulfate,triethyl-[2-(2-methylprop-2-enoyloxy)ethyl]azanium
• AC1MI4NM
• AG-G-33278
• CTK2F6818
• EINECS 263-855-0
• sulfonatooxyethane
• Triethyl(2-((2-methyl-1-oxoallyl)oxy)ethyl)ammonium ethyl sulphate
• Triethyl[2-[(2-methyl-1-oxoallyl)oxy]ethyl]ammonium ethyl sulfate
• DB-222264
• DTXSID60979061
• 63101-12-2
• XJFXQQWVLYWJJH-UHFFFAOYSA-M
• SCHEMBL968126
• N,N,N-Triethyl-2-[(2-methylprop-2-enoyl)oxy]ethan-1-aminium ethyl sulfate
• NS00055586

• Inchi： 1S/C12H24NO2.C2H6O4S/c1-6-13(7-2,8-3)9-10-15-12(14)11(4)5;1-2-6-7(3,4)5/h4,6-10H2,1-3,5H3;2H2,1H3,(H,3,4,5)/q+1;/p-1
• InChI Key： XJFXQQWVLYWJJH-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OCC.O(C(C(=C)C)=O)CC[N+](CC)(CC)CC

Computed Properties

• Exact Mass: 339.17167
• Monoisotopic Mass: 339.17155882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 315
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 92.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cholines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Cholines